3-(Dimethylamino)propyl 2-bromobenzoate

• Molecular Formula: C12H16BrNO2
• Molecular Weight: 286.16 g/mol
• IUPAC Name: 3-(dimethylamino)propyl 2-bromobenzoate
• InChI: InChI=1S/C12H16BrNO2/c1-14(2)8-5-9-16-12(15)10-6-3-4-7-11(10)13/h3-4,6-7H,5,8-9H2,1-2H3
• InChI Key: IMCXRAMMLGZPLT-UHFFFAOYSA-N
• SMILES: CN(C)CCCOC(=O)C1=CC=CC=C1Br

Description

3-(Dimethylamino)propyl 2-bromobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as DMAPB or BR-DIM, and it belongs to the class of brominated aromatic compounds.

Mechanism of Action

The mechanism of action of DMAPB is not fully understood. However, it has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. This pathway is involved in the regulation of oxidative stress and inflammation. Activation of the Nrf2 pathway leads to the upregulation of antioxidant enzymes and the downregulation of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
DMAPB has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells and to inhibit angiogenesis. In addition, DMAPB has been shown to improve cognitive function and to protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMAPB is its high purity and yield. This makes it a suitable compound for use in lab experiments. However, one limitation of DMAPB is its limited solubility in water. This can make it difficult to dissolve in some experimental systems.

Future Directions

There are several future directions for research on DMAPB. One area of interest is the development of DMAPB-based drugs for the treatment of cancer and neurodegenerative diseases. Another area of interest is the study of the mechanism of action of DMAPB and its effects on various cellular pathways. Additionally, the development of novel synthesis methods for DMAPB could improve its availability and purity for use in lab experiments.

Synthesis Methods

The synthesis of 3-(Dimethylamino)propyl 2-bromobenzoate involves the reaction between 2-bromobenzoic acid and 3-(dimethylamino)propylamine. The reaction is carried out in the presence of a suitable solvent and a catalyst. The yield of this reaction is typically high, and the purity of the product can be improved through recrystallization.

Scientific Research Applications

DMAPB has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-angiogenic properties. In addition, it has been shown to inhibit the growth of cancer cells in vitro and in vivo. DMAPB has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.